Cas no 88648-93-5 (Ethanone, 2-chloro-2-(4-methoxyphenyl)-1-(4-methylphenyl)-)

Ethanone, 2-chloro-2-(4-methoxyphenyl)-1-(4-methylphenyl)- structure
88648-93-5 structure
Product Name:Ethanone, 2-chloro-2-(4-methoxyphenyl)-1-(4-methylphenyl)-
CAS No:88648-93-5
MF:C16H15ClO2
MW:274.742103815079
CID:625542
PubChem ID:13173483
Update Time:2025-04-19

Ethanone, 2-chloro-2-(4-methoxyphenyl)-1-(4-methylphenyl)- Chemical and Physical Properties

Names and Identifiers

    • Ethanone, 2-chloro-2-(4-methoxyphenyl)-1-(4-methylphenyl)-
    • 2-chloro-2-(4-methoxyphenyl)-1-(4-methylphenyl)ethanone
    • DTXSID10524747
    • 2-Chloro-2-(4-methoxyphenyl)-1-(4-methylphenyl)ethan-1-one
    • 88648-93-5
    • Inchi: 1S/C16H15ClO2/c1-11-3-5-13(6-4-11)16(18)15(17)12-7-9-14(19-2)10-8-12/h3-10,15H,1-2H3
    • InChI Key: FWEXGHBYMFIMTJ-UHFFFAOYSA-N
    • SMILES: ClC(C(C1C=CC(C)=CC=1)=O)C1C=CC(=CC=1)OC

Computed Properties

  • Exact Mass: 274.0760574g/mol
  • Monoisotopic Mass: 274.0760574g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 19
  • Rotatable Bond Count: 4
  • Complexity: 289
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 4.3
  • Topological Polar Surface Area: 26.3Ų
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